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Compound of Interest

Compound Name: 5-chloro-1H-indole-3-carbonitrile

Cat. No.: B576065

An In-depth Technical Guide to the Physicochemical Properties of 5-chloro-1H-indole-3-
carbonitrile

This technical guide provides a detailed overview of the melting and boiling points of 5-chloro-
1H-indole-3-carbonitrile, targeting researchers, scientists, and professionals in drug
development. The document outlines the available data, presents detailed experimental
protocols for the determination of these physical properties, and includes a workflow diagram
for these procedures.

Physicochemical Data

The accurate determination of physical properties such as melting and boiling points is
fundamental in the identification, purification, and characterization of chemical compounds. For
5-chloro-1H-indole-3-carbonitrile, the experimentally determined and reported data are
summarized below.

Data Presentation

Property Value Source
Melting Point 195-199 °C [1]
Boiling Point Data not available N/A
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Note on Boiling Point: A specific boiling point for 5-chloro-1H-indole-3-carbonitrile is not
readily available in the surveyed literature. Organic compounds with high melting points often
have high boiling points and may decompose at atmospheric pressure before boiling.
Therefore, the boiling point for such compounds is typically determined under reduced
pressure (vacuum distillation).

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the melting and boiling points of a solid organic compound like 5-chloro-1H-indole-3-
carbonitrile.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
melting point is a crucial indicator of purity, with impurities typically causing a depression and
broadening of the melting range.[2]

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)[2]

e Thermometer

e The solid sample (5-chloro-1H-indole-3-carbonitrile)

» Mortar and pestle (for pulverizing the sample)

e Heating bath fluid (e.g., mineral oil) for Thiele tube method
Procedure (using a Mel-Temp apparatus):

o Sample Preparation: A small amount of the dry, crystalline 5-chloro-1H-indole-3-
carbonitrile is finely powdered. The open end of a capillary tube is pressed into the powder.
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The tube is then inverted and tapped gently to pack the powder into the sealed end, aiming
for a sample height of 1-2 mm.[2][3]

o Apparatus Setup: The capillary tube is placed in the sample holder of the melting point
apparatus. The thermometer is positioned correctly to ensure its bulb is aligned with the
sample.[4]

o Approximate Melting Point Determination: The apparatus is heated rapidly to get a
preliminary, approximate melting point. This provides a target range for a more accurate
measurement.

e Accurate Melting Point Determination: A fresh sample is prepared. The apparatus is heated
at a faster rate until the temperature is about 10-15 °C below the approximate melting point.
The heating rate is then reduced to 1-2 °C per minute.[3]

o Observation and Recording: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.
The melting point is reported as the range T1-T2.[5][6]

Boiling Point Determination for a High-Melting Solid

For a solid with a high melting point, the boiling point is typically determined at reduced
pressure to prevent thermal decomposition. The Thiele tube method can be adapted for this
purpose on a small scale.

Apparatus and Materials:

e Thiele tube[7]

e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Rubber band or wire to attach the test tube to the thermometer

e Heating source (e.g., Bunsen burner)
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e Vacuum source
¢ Manometer
Procedure:

o Sample Preparation: A small amount of 5-chloro-1H-indole-3-carbonitrile is placed in the
small test tube.

o Apparatus Assembly: A capillary tube is placed inside the test tube with its open end
downwards. The test tube is then attached to a thermometer.[7]

e Thiele Tube Setup: The thermometer and test tube assembly are inserted into the Thiele
tube containing a heating oil, ensuring the sample is below the oil level.[7]

e Reduced Pressure Application: The Thiele tube is connected to a vacuum source and a
manometer to maintain a constant, reduced pressure.

o Heating and Observation: The Thiele tube is gently heated. The temperature is noted when a
continuous stream of bubbles emerges from the capillary tube. The heating is then stopped.

[7]

» Boiling Point Recording: As the apparatus cools, the point at which the liquid just begins to
enter the capillary tube is the boiling point of the substance at the recorded reduced
pressure.

Workflow Visualization

The following diagram illustrates the general experimental workflow for determining the melting
and boiling points of a solid organic compound.
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Prepare Sample in Capillary Tube

Place Sample in Test Tube with Inverted Capillary

Assemble in Thiele Tube

Place in Melting Point Apparatus

Rapid Heating for Approximate M.P. Apply and Record Reduced Pressure

Slow Heating for Accurate M.P. (1-2 °C/min)

Heat until Continuous Bubbling

Record Melting Range (T1-T2) Cool and Record Temperature at Liquid Ingress

Melting Point Determination Boiling Peifit Determination (Reduced Pressure)

End: Physicochemical Data Recorded

Diagram 1: Experimental Workflow for Physical Property Determination

Click to download full resolution via product page

Diagram 1: Experimental Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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